(2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: (2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H19ClN2O3/c1-3-21-13-6-4-10(8-11(13)16)9-17-15(20)12-5-7-14(19)18(12)2/h4,6,8,12H,3,5,7,9H2,1-2H3,(H,17,20)/t12-/m1/s1
• InChI Key: YKVDLEFVZWLTAW-GFCCVEGCSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNC(=O)C2CCC(=O)N2C)Cl
• Isomeric SMILES: CCOC1=C(C=C(C=C1)CNC(=O)[C@H]2CCC(=O)N2C)Cl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

(2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as CEP-26401 and is a pyrrolidine-based inhibitor of the enzyme cathepsin K. The inhibition of this enzyme is of great interest in the treatment of osteoporosis and other bone-related diseases.

Mechanism of Action

The mechanism of action of (2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide involves the inhibition of cathepsin K, an enzyme that is involved in the breakdown of bone tissue. By inhibiting this enzyme, this compound may help to prevent bone loss and improve bone density.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to inhibit cathepsin K, which is involved in the breakdown of bone tissue. This inhibition may help to prevent bone loss and improve bone density. Additionally, this compound has been shown to have anti-inflammatory effects, which may also contribute to its potential therapeutic use.

Advantages and Limitations for Lab Experiments

One of the advantages of (2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide is its specificity for cathepsin K. This specificity makes it a valuable tool for studying the role of this enzyme in bone metabolism. However, one limitation of this compound is its potential toxicity. Careful dosing and monitoring are necessary to ensure that the compound is not toxic to cells or animals.

Future Directions

There are several future directions for research on (2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide. One area of interest is the development of more potent and selective inhibitors of cathepsin K. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in the treatment of osteoporosis and other bone-related diseases. Finally, the potential toxicity of this compound needs to be further explored to ensure its safety for use in humans.

Synthesis Methods

The synthesis of (2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide involves several steps, including the reaction of 3-chloro-4-ethoxybenzaldehyde with (R)-(+)-1,2-propanediol in the presence of a Lewis acid catalyst to form an intermediate. This intermediate is then reacted with methylamine to form the desired compound.

Scientific Research Applications

(2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide has been extensively studied for its potential applications in the treatment of osteoporosis and other bone-related diseases. The compound has been shown to inhibit cathepsin K, an enzyme that plays a key role in bone resorption. By inhibiting this enzyme, this compound may help to prevent bone loss and improve bone density.